Cas no 5946-39-4 (2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine)

2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine structure
5946-39-4 structure
Product Name:2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine
CAS No:5946-39-4
MF:C9H12N2
MW:148.204981803894
MDL:MFCD03789577
CID:85491
PubChem ID:2771762
Update Time:2025-04-18

2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepine
    • 2,3,4,5-TETRAHYDRO-1H-BENZO[E][1,4]DIAZEPINE
    • 1H-1,4-Benzodiazepine,2,3,4,5-tetrahydro
    • 1H-2,3,4,5-tetrahydro-1,4-benzodiazepine
    • 2,3,3',4,4',5,5',6-OCTACB
    • 2,3,4,5-TETRAHYDRO-(1H)-1,4-BENZODIAZEPINE
    • 2,3,4,5-Tetrahydro-1H benzo[e][1,4]diazepine
    • 2,3,4,5-Tetrahydro-1H-1,4-benzo[e]diazepine
    • 2,3,4,5-tetrahydro-1H-benzo-[1,4]diazepine
    • AS-38475
    • AM20040802
    • 5946-39-4
    • EN300-39371
    • 2,3,4,5-Tetrahydro-1H-benzo[1,4]diazepine
    • SCHEMBL379799
    • tetrahydrobenzo[1,4]diazepine
    • PD180117
    • AKOS005254212
    • DTXSID20378071
    • Z382719980
    • FT-0678096
    • A8362
    • MFCD03789577
    • CHEMBL323692
    • BDBM50052888
    • AC-6564
    • Q-102437
    • MLXBHOCKBUILHN-UHFFFAOYSA-N
    • 1H-1,4-Benzodiazepine, 2,3,4,5-tetrahydro-
    • BBL100421
    • DB-012614
    • 2,3,4,5-Tetrahydro-(1H)-benzo[e][1,4]diazepine
    • STL554215
    • 2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine
    • MDL： MFCD03789577
    • Inchi： 1S/C9H12N2/c1-2-4-9-8(3-1)7-10-5-6-11-9/h1-4,10-11H,5-7H2
    • InChI Key： MLXBHOCKBUILHN-UHFFFAOYSA-N
    • SMILES： N1CCNC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 148.10000
  • Monoisotopic Mass: 148.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 24.1A^2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.014
  • Melting Point: 96-100 °C
  • Boiling Point: 289.7 °C at 760 mmHg
  • Flash Point: 176.9 °C
  • Refractive Index: 1.53
  • PSA: 24.06000
  • LogP: 1.66850
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine Security Information

2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine Pricemore >>

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2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5946-39-4)2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine
Order Number:A8362
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:36
Price ($):792.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5946-39-4)2,3,4,5-Tetrahydro-1H-benzoe1,4diazepine
A8362
Purity:99%
Quantity:10g
Price ($):792.0
Email